Cas no 2034360-63-7 (N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034360-63-7
• MF: C₁₆H₂₁N₃O₄
• MW: 319.355643987656
• CID: 6062242
• PubChem ID: 121017314
• Update Time: 2025-10-28

N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-tert-butyl-1,2-oxazol-5-yl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• F6475-2511
• N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide
• AKOS026689583
• 2034360-63-7

• Inchi： 1S/C16H21N3O4/c1-16(2,3)12-10-14(23-19-12)18-15(20)11-5-6-17-13(9-11)22-8-7-21-4/h5-6,9-10H,7-8H2,1-4H3,(H,18,20)
• InChI Key： UVNYKCMKBPKIDF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(C)(C)C)=N1)NC(C1C=CN=C(C=1)OCCOC)=O

Computed Properties

• Exact Mass: 319.15320616g/mol
• Monoisotopic Mass: 319.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.5Ų

Additional information on N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide

Professional Introduction to N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034360-63-7)

N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide, identified by its CAS number 2034360-63-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of an isoxazole ring and an isonicotinamide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The isoxazole ring in N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide plays a crucial role in its biological activity. Isoxazole derivatives are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor properties. The tert-butyl group attached to the isoxazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This structural modification is a common strategy in drug design to optimize pharmacokinetic profiles.

The 2-(2-methoxyethoxy) group in the molecular structure of N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide introduces a hydrophilic moiety, which can influence the solubility and interactions of the compound with biological targets. This balance between hydrophobic and hydrophilic regions is essential for achieving effective drug delivery and target binding. The methoxyethoxy group can also participate in hydrogen bonding interactions, which are critical for the binding affinity of small molecules to their biological targets.

In recent years, N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide has been studied for its potential role in modulating various biological pathways. One of the most intriguing areas of research has been its interaction with enzymes and receptors involved in inflammatory responses. Studies have shown that this compound can inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By targeting these enzymes, N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide may offer a novel approach to treating inflammatory diseases.

The isonicotinamide moiety in the compound's structure is another important feature that contributes to its biological activity. Isonicotinamide derivatives have been widely studied for their potential antimicrobial properties, particularly against mycobacterial infections. The structural similarity of isonicotinamide to nicotinic acid has led to its investigation as a possible lead compound for developing new antibiotics. Further research on N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide may uncover additional therapeutic applications in this domain.

The synthesis of N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide involves multiple steps, including condensation reactions and functional group transformations. The tert-butyl group was introduced through tert-butanol or diethyl carbonate reactions, while the methoxyethoxy group was incorporated via nucleophilic substitution or etherification reactions. The synthesis process requires careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluations.

In conclusion, N-(3-(tert-butyl)isoxazol-5-yl)-2-(2-methoxyethoxy)isonicotinamide represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it holds significant potential for addressing various medical conditions.